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Soil Persistence of Anilazine

Data on anilazine presents a complex picture due to differing results from laboratory versus long-term field

studies.

Study Type
DT₅₀
(Typical)

Residual Activity
After 9-17 Years

Key Findings & Notes

Laboratory
Study [1]

1 day Not applicable Classified as "non-persistent"; standard
controlled lab conditions

Long-Term Field
Study [2] [3]

Not
applicable

43% of initial
application

Primary metabolite identified as dihydroxy-
anilazine; demonstrates long-term

environmental persistence

The stark difference between the lab and field data for anilazine is a critical point of analysis. The laboratory

DT₅₀ of 1 day suggests rapid degradation [1]. In contrast, the field study found that 43% of the initially

applied anilazine remained in the soil as residues after 9-17 years, with the primary metabolite being

dihydroxy-anilazine [2] [3]. This highlights a common phenomenon where ideal lab conditions do not fully

replicate the complexities of the real world, and demonstrates that pesticide residues can represent a long-

term soil burden [2].
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Experimental Methodologies

The divergent results for anilazine are rooted in the different experimental approaches used.

Laboratory Protocol (Source: Pesticide Properties DataBase): The standard laboratory method for

determining DT₅₀ (time for 50% of the substance to degrade) involves controlled conditions. While the

specific methodology is not detailed in the search results, such tests typically use a defined soil type,

constant temperature, and controlled moisture levels to measure the aerobic degradation of the

pesticide [1].

Long-Term Field Protocol (Source: Environmental Pollution, 2012): This study provides a robust,

real-world assessment [2] [3]:

Test Substance: 14C-labeled anilazine.

Setup: Field-based lysimeters subject to normal crop rotation.
Aging Period: 9 to 17 years.

Analysis: The soil was analyzed for total residual 14C activity. The researchers used
Accelerated Solvent Extraction (ASE) to isolate the residues, which were then identified using

LC-MS/MS (Liquid Chromatography with Tandem Mass Spectrometry).

How to Approach a Comparative Analysis

To objectively compare anilazine with modern fungicides, you can build upon the available data with the

following approach:

Identify Modern Alternatives: First, determine which specific modern fungicides are relevant for

comparison. The Fungicide Resistance Action Committee (FRAC) code M08 is listed for anilazine,

indicating it is a multi-site contact fungicide [1]. You could compare it with other multi-site fungicides

or with newer, site-specific systemic fungicides.

Gather Comparative Data: Use specialized pesticide databases to find data on modern fungicides.

The PPDB (Pesticide Properties DataBase) [1] and the EPA Pesticide Dashboard [4] are excellent

potential sources for finding laboratory DT₅₀ values and other environmental fate parameters for a

wide range of active ingredients.
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Analyze and Contrast: Create a comparison table with the following columns for anilazine and each

modern fungicide:

Laboratory DT₅₀ (aerobic, in soil)
Field persistence data (if available)

Key metabolites and their toxicity
Ecotoxicity profile (e.g., to fish, bees, earthworms)

Water solubility and leaching potential
Regulatory status (e.g., approved, obsolete, candidate for substitution)

This methodology will allow you to generate a comprehensive and objective comparison guide. The

following diagram outlines this structured workflow.
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Start: Analyze Anilazine Data

Identify Modern Alternatives
(e.g., by FRAC Code)

Gather Data from
PPDB and EPA Databases

Compile Parameters for Comparison

Create Objective Comparison Guide

Comparison Parameters:
• Lab & Field DT₅₀

• Key Metabolites
• Ecotoxicity
• Solubility

• Regulatory Status

Publish Comparison Guide

Click to download full resolution via product page

Conclusion

In summary, while anilazine is considered obsolete and is classified as "non-persistent" based on laboratory

studies, long-term field research reveals a significant potential for creating persistent residues in the

environment [1] [2] [3]. A truly objective comparison with modern fungicides requires further data collection

using the systematic approach outlined above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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